Cas no 85459-81-0 (2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product name: 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 85459-81-0
• MF: C₂₀H₁₅BrN₂O₃
• MW: 411.248704195023
• CID: 6251064
• PubChem ID: 3137567

2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• NCGC00337052-01
• AB00673998-01
• AKOS000575542
• AB00673998-03
• 2-amino-4-(5-(4-bromophenyl)furan-2-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• AKOS016066230
• SR-01000359904
• F1336-0005
• 2-AMINO-4-[5-(4-BROMOPHENYL)-2-FURYL]-5-OXO-5,6,7,8-TETRAHYDRO-4H-CHROMENE-3-CARBONITRILE
• ZINC00625548
• 85459-81-0
• 2-amino-4-[5-(4-bromophenyl)furan-2-yl]-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile
• SR-01000359904-1
• 2-amino-4-[5-(4-bromophenyl)furan-2-yl]-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Inchi： 1S/C20H15BrN2O3/c21-12-6-4-11(5-7-12)15-8-9-17(25-15)18-13(10-22)20(23)26-16-3-1-2-14(24)19(16)18/h4-9,18H,1-3,23H2
• InChI Key： RFXVJPFDROSPEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C2C(C#N)=C(N)OC3CCCC(C2=3)=O)O1

Computed Properties

• Exact Mass: 410.02660g/mol
• Monoisotopic Mass: 410.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.2Ų

Additional information on 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Comprehensive Overview of 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 85459-81-0)

2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 85459-81-0) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of chromene derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of a 4-bromophenyl group and a furan moiety in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and development.

The molecular formula of 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is C₂₀H₁₅BrN₂O₃, and its molecular weight is approximately 411.25 g/mol. The compound features a tetrahydrochromene core, which is a common scaffold in many natural products and pharmaceuticals. The amino and carbonitrile functional groups further enhance its reactivity, making it a versatile building block for synthetic chemists. Recent studies have highlighted its role in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions.

One of the key applications of 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is in the field of medicinal chemistry. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, its furan and chromene components are often found in molecules with anticancer and antioxidant properties. This has led to increased research into its potential as a lead compound for treating chronic diseases, a topic of significant interest in the scientific community.

In addition to its pharmaceutical applications, 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is also explored in material science. Its conjugated system and electron-rich groups make it a candidate for developing organic semiconductors and photovoltaic materials. With the global push toward sustainable energy solutions, this compound's potential in solar cell technology is particularly noteworthy. Researchers are investigating its optical and electronic properties to optimize its performance in energy conversion devices.

The synthesis of 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the industry's focus on green chemistry and sustainable synthesis, which are critical for reducing environmental impact.

From a market perspective, the demand for 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is expected to grow, driven by its applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of research institutions and industrial laboratories. Its CAS No. 85459-81-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, 2-amino-4-5-(4-bromophenyl)furan-2-yl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 85459-81-0) is a multifaceted compound with significant potential in both healthcare and technology. Its unique structural features and diverse applications make it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.